5-Amino-2-(2,6-difluorophenyl)thiazole-4-carboxylic acid
Overview
Description
5-Amino-2-(2,6-difluorophenyl)thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C10H6F2N2O2S and its molecular weight is 256.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity : Thiazole and oxazole containing amino acids and peptides, including derivatives of thiazole-4-carboxylic acid, have shown moderate antibacterial activity against various bacteria and fungi, such as Staphylococcus aureus, Bacillus cereus, Escherichia coli, Candida albicans, and others (Stanchev et al., 1999).
Synthesis of Heterocyclic γ-Amino Acids : Thiazole-5-carboxylic acids are valuable in mimicking the secondary structures of proteins like helices, β-sheets, turns, and β-hairpins. A chemical route has been developed for the synthesis of these compounds, which are useful in drug design and protein engineering (Mathieu et al., 2015).
Pharmacological Properties : Basic esters of thiazole carboxylic acids, including derivatives of thiazole-5-carboxylic acid, have been examined for their pharmacological properties. These compounds were found to possess spasmolytic properties and showed stimulant effects on the central nervous system (Chance et al., 1946).
Antifungal and Antiviral Activities : Novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives have shown good fungicidal activity and effectiveness against Tobacco Mosaic Virus (TMV), indicating potential applications in agricultural chemistry (Fengyun et al., 2015).
Synthesis of Novel Compounds : Research has been conducted on the synthesis of various novel thiazole derivatives, which can be critical for the development of new pharmaceuticals and agrochemicals. These include the synthesis of 2-amino-1,3-thiazole-5-carboxylates using ultrasonic and thermally mediated processes (Baker & Williams, 2003).
Properties
IUPAC Name |
5-amino-2-(2,6-difluorophenyl)-1,3-thiazole-4-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F2N2O2S/c11-4-2-1-3-5(12)6(4)9-14-7(10(15)16)8(13)17-9/h1-3H,13H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTULNBHBHAKVGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C2=NC(=C(S2)N)C(=O)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F2N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.